Cas no 1219977-15-7 (Benzyl 4-(3-piperidinylmethoxy)benzoatehydrochloride)

• Product Name: Benzyl 4-(3-piperidinylmethoxy)benzoatehydrochloride
• CAS No: 1219977-15-7
• MF: C₂₀H₂₄ClNO₃
• MW: 361.862464904785
• CID: 1079113
• PubChem ID: 56831174
• Update Time: 2025-08-04

Benzyl 4-(3-piperidinylmethoxy)benzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride
• 1219977-15-7
• benzyl 4-(piperidin-3-ylmethoxy)benzoate hydrochloride
• AKOS015847619
• benzyl4-(piperidin-3-ylmethoxy)benzoatehydrochloride
• benzyl 4-(piperidin-3-ylmethoxy)benzoate;hydrochloride
• Benzyl 4-(3-piperidinylmethoxy)benzoatehydrochloride

• MDL： MFCD13561190
• Inchi： 1S/C20H23NO3.ClH/c22-20(24-14-16-5-2-1-3-6-16)18-8-10-19(11-9-18)23-15-17-7-4-12-21-13-17;/h1-3,5-6,8-11,17,21H,4,7,12-15H2;1H
• InChI Key： PKCYHOZQCPZEHA-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1)CC1CNCCC1

Computed Properties

• Exact Mass: 361.1444713g/mol
• Monoisotopic Mass: 361.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzyl 4-(3-piperidinylmethoxy)benzoatehydrochloride

Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride: A Comprehensive Overview

Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride, also known by its CAS number 1219977-15-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyl group with a piperidine moiety, creating a molecule with potential applications in drug development and material science. The hydrochloride salt form further enhances its stability and solubility, making it a valuable compound for various research and industrial purposes.

The molecular structure of Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride is characterized by a benzoate ester group attached to a benzyl ring, with a piperidine ring connected via a methoxy bridge. This arrangement imparts the compound with both aromatic and aliphatic properties, contributing to its versatility. Recent studies have explored the synthesis of this compound using advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the yield and purity of the product.

One of the most promising applications of Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride lies in its potential as a precursor for drug development. Researchers have investigated its role in modulating various biological pathways, including those related to inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In addition to its pharmacological applications, Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride has also been explored for its use in materials science. Its unique chemical structure makes it an ideal candidate for the development of advanced polymers and coatings with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to create biodegradable materials that are environmentally friendly and suitable for use in packaging and biomedical devices.

The synthesis of Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields. Key steps include the formation of the benzoate ester through nucleophilic acyl substitution and the subsequent introduction of the piperidine group via nucleophilic aromatic substitution. The use of modern catalytic systems, such as palladium-catalyzed cross-couplings, has further streamlined the synthesis process, making it more efficient and scalable for industrial production.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride. Studies indicate that under controlled conditions, this compound can undergo microbial degradation, reducing its environmental footprint. These findings are particularly relevant as industries increasingly prioritize sustainable practices and eco-friendly chemical solutions.

In conclusion, Benzyl 4-(3-piperidinylmethoxy)benzoate hydrochloride, CAS No. 1219977-15-7, represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.